![molecular formula C12H16Cl2NO6P B084235 Bis(2-chloropropyl) p-nitrophenyl phosphate CAS No. 14663-72-0](/img/structure/B84235.png)
Bis(2-chloropropyl) p-nitrophenyl phosphate
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Overview
Description
Bis(2-chloropropyl) p-nitrophenyl phosphate (BCPNP) is an organophosphate compound that has been widely used in scientific research for its ability to inhibit acetylcholinesterase (AChE), an enzyme that plays a crucial role in the regulation of neurotransmitters. BCPNP has been used as a model compound for studying the mechanism of action of organophosphates and for developing new AChE inhibitors.
Mechanism of Action
Bis(2-chloropropyl) p-nitrophenyl phosphate inhibits AChE by binding to the active site of the enzyme and forming a covalent bond with the serine residue in the catalytic triad. This covalent bond prevents AChE from hydrolyzing acetylcholine, leading to an accumulation of acetylcholine in the synaptic cleft and overstimulation of cholinergic receptors.
Biochemical and Physiological Effects:
This compound has been shown to cause a range of biochemical and physiological effects in animals and humans. Inhibition of AChE by this compound leads to overstimulation of cholinergic receptors, which can cause symptoms such as muscle twitching, convulsions, respiratory distress, and death. This compound has also been shown to cause oxidative stress, DNA damage, and neuroinflammation.
Advantages and Limitations for Lab Experiments
Bis(2-chloropropyl) p-nitrophenyl phosphate has several advantages as a research tool. It is a potent and selective inhibitor of AChE, making it useful for studying the role of AChE in neurotransmitter regulation. This compound is also relatively stable and easy to synthesize. However, this compound has several limitations as a research tool. It is highly toxic and can be hazardous to handle, requiring strict safety precautions. This compound also has limited solubility in aqueous solutions, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving Bis(2-chloropropyl) p-nitrophenyl phosphate. One area of interest is the development of new AChE inhibitors based on the structure of this compound. Researchers are also investigating the use of this compound as a tool for studying the role of AChE in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of new methods for detecting and quantifying this compound in environmental and biological samples. Finally, researchers are investigating the use of this compound as a tool for studying the effects of organophosphate exposure on human health.
Synthesis Methods
Bis(2-chloropropyl) p-nitrophenyl phosphate can be synthesized by reacting p-nitrophenol with 2-chloropropylphosphonic acid in the presence of a catalyst such as triethylamine. The reaction yields this compound as a yellow crystalline solid.
Scientific Research Applications
Bis(2-chloropropyl) p-nitrophenyl phosphate has been used extensively in scientific research to study the mechanism of action of organophosphates and to develop new AChE inhibitors. This compound has been used as a model compound to investigate the binding of organophosphates to AChE and to study the kinetics of inhibition. This compound has also been used to develop new AChE inhibitors with improved potency and selectivity.
properties
CAS RN |
14663-72-0 |
---|---|
Molecular Formula |
C12H16Cl2NO6P |
Molecular Weight |
372.13 g/mol |
IUPAC Name |
bis(2-chloropropyl) (4-nitrophenyl) phosphate |
InChI |
InChI=1S/C12H16Cl2NO6P/c1-9(13)7-19-22(18,20-8-10(2)14)21-12-5-3-11(4-6-12)15(16)17/h3-6,9-10H,7-8H2,1-2H3 |
InChI Key |
LUKRJGLWDCRJHZ-UHFFFAOYSA-N |
SMILES |
CC(COP(=O)(OCC(C)Cl)OC1=CC=C(C=C1)[N+](=O)[O-])Cl |
Canonical SMILES |
CC(COP(=O)(OCC(C)Cl)OC1=CC=C(C=C1)[N+](=O)[O-])Cl |
synonyms |
Phosphoric acid bis(2-chloropropyl)4-nitrophenyl ester |
Origin of Product |
United States |
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